4-(3-Methoxyazetidin-1-yl)aniline
Overview
Description
4-(3-Methoxyazetidin-1-yl)aniline is a chemical compound with the molecular formula C10H14N2O and a molecular weight of 178.23 g/mol . This product is intended for research use only.
Molecular Structure Analysis
The molecular structure of 4-(3-Methoxyazetidin-1-yl)aniline consists of a methoxyazetidine group attached to an aniline group . The exact structure can be determined using various spectroscopic techniques.Physical And Chemical Properties Analysis
4-(3-Methoxyazetidin-1-yl)aniline has a predicted density of 1.15±0.1 g/cm3 and a predicted boiling point of 339.7±37.0 °C .Scientific Research Applications
Pharmacological Research
“4-(3-Methoxyazetidin-1-yl)aniline” is a compound of interest in pharmacological studies due to its structural features. The presence of an azetidine ring, which is a saturated heterocyclic amine, suggests that it could be useful in the synthesis of beta-lactam antibiotics . Moreover, the methoxy group and aniline moiety could be involved in the creation of pharmacophores for drug discovery, potentially leading to the development of new therapeutic agents.
Material Science
In material science, “4-(3-Methoxyazetidin-1-yl)aniline” may serve as a monomer or a precursor in the synthesis of polymers or novel materials . Its ability to form stable bonds and introduce nitrogen into materials could be beneficial in creating advanced materials with specific mechanical and chemical properties for industrial applications.
Chemical Synthesis
This compound could play a role as an intermediate in organic synthesis . Its reactive sites make it a candidate for various chemical reactions, such as coupling reactions, which are fundamental in constructing complex molecules for different chemical industries.
Biochemistry
In biochemistry, “4-(3-Methoxyazetidin-1-yl)aniline” might be used as a building block for synthesizing compounds that can mimic biological molecules or interfere with biological pathways . This can be particularly useful in studying enzyme-substrate interactions or in the design of inhibitors that can modulate biochemical processes.
Industrial Uses
The industrial applications of “4-(3-Methoxyazetidin-1-yl)aniline” could include its use as a chemical reagent or catalyst in various manufacturing processes . Its structural properties might make it suitable for catalyzing specific reactions or improving the efficiency of certain industrial processes.
Environmental Applications
Lastly, “4-(3-Methoxyazetidin-1-yl)aniline” may find applications in environmental science, possibly in the development of sensors or assays for detecting environmental pollutants . Its chemical reactivity could allow it to bind selectively to certain contaminants, aiding in their identification and quantification.
properties
IUPAC Name |
4-(3-methoxyazetidin-1-yl)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O/c1-13-10-6-12(7-10)9-4-2-8(11)3-5-9/h2-5,10H,6-7,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FOYWCTYALHSAAH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CN(C1)C2=CC=C(C=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-Methoxyazetidin-1-yl)aniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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